Cas no 1226148-83-9 (2-methoxy-5-methylbenzene-1-carbothioamide)

• Product Name: 2-methoxy-5-methylbenzene-1-carbothioamide
• CAS No: 1226148-83-9
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 4563676
• PubChem ID: 53645821
• Update Time: 2024-03-01

2-methoxy-5-methylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 2-methoxy-5-methyl-
• 2-methoxy-5-methylbenzene-1-carbothioamide

• Inchi： 1S/C9H11NOS/c1-6-3-4-8(11-2)7(5-6)9(10)12/h3-5H,1-2H3,(H2,10,12)
• InChI Key： AJGHIKKOAMKRMC-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)=CC(C)=CC=C1OC

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles